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Compound Focus: 1-Azidooctane

CAS No.: 7438-05-3

Cat. No.: S663790

Hazards and Safety Overview

Primary Hazards:

e Explosion Risk: Organic azides like 1-Azidooctane can decompose explosively with minimal input
of heat, shock, or friction [1].

¢ Toxicity: Exposure to azide compounds can cause symptoms including rapid breathing, dizziness,
weakness, headache, nausea, vomiting, rapid heart rate, and skin burns or blisters [1].

Conditions to Avoid:

¢ Heat and Shock: Avoid sources of heat, pressure, and mechanical shock [1].
¢ Light: Azides are generally sensitive to light. One study noted that the photolytic effects on the azide
functional group require further investigation, confirming it as a factor for instability [2].
¢ Incompatible Materials:
o Halogenated Solvents (e.g., methylene chloride, chloroform): Can form highly explosive
compounds like diazidomethane [1].
o Heavy Metals and their salts: Can form highly shock-sensitive metal azide salts [1].
o Strong Acids: Can lead to the formation of highly toxic and explosive hydrazoic acid [1].
o Ground Glass Joints: May cause explosive decomposition; avoid contact [1].

Storage and Handling Protocols

Storage Specifications
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The following table summarizes the critical storage parameters for 1-Azidooctane:

Storage . . ..
Requirement Rationale & Additional Notes

Parameter

Temperature 2°C to 8°C (cool, below room Prevents thermal degradation and reduces risk of
temperature) [1] explosive decomposition [1].

Light Light-sensitive; store in amber Prevents photochemical degradation. A recent
or opaque containers in a dark study confirms photolytic decomposition of the
place [3] azide group [2].

Humidity Low-humidity environment; use  Prevents moisture absorption and hydrolysis,
desiccants [3] which could lead to hazardous by-products [1].

Container Air-tight containers made of Prevents reaction with air and moisture. Avoid

glass or compatible high-density
plastic [3]

Segregation Store alone; group
classification: Storage Group X

[1]

metal containers or spatulas to prevent formation
of sensitive metal azides [1].

Must be stored away from all other chemicals,
especially strong oxidizers, acids, heavy metals,
and halogenated solvents [1].

Experimental Handling Procedures

Personal Protective Equipment (PPE):
e Mandatory: Lab coat, safety glasses (or a face shield), and chemically resistant gloves [1].

Engineering Controls:

e Conduct all procedures, including setup, work-up, and clean-up, in a fume hood with the sash
lowered as much as practical [1].

¢ Use a blast shield for additional protection [1].

e Keep the work area clear of unnecessary chemicals and equipment [1].

General Handling Rules:

¢ Never work alone.
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¢ Use the smallest amount possible for your experiment [1].

¢ Do not concentrate azide-containing mixtures via rotary evaporation or distillation due to
explosion risks [1].

¢ Never use metal spatulas. Use spatulas made of ceramic or robust plastic for weighing and

transferring [1].
e Write and review a Standard Operating Procedure (SOP) and conduct dry runs before using azides

[1].

Stability Assessment and Waste Disposal

Organic Azide Stability Evaluation

Research indicates that 1-Azidooctane (C8H17N3) can be isolated and stored, but with precautions. Use

these guidelines to assess stability:

e Carbon-to-Nitrogen Ratio (C/N): For 1-Azidooctane, the formula is CBH17N3. The C/N ratio is

calculated as (8 carbon atoms) / (3 nitrogen atoms) = 2.67.
o Azides with a C/N ratio between 1 and 3 can be synthesized and isolated but should be stored

below room temperature at no more than 1 M concentration and a maximum of 5 grams of
material [1].
¢ Rule of Six: This rule suggests at least six carbon atoms per energetic functional group for relative
safety. 1-Azidooctane has eight carbon atoms for one azide group, satisfying this rule [1].

Experimental Planning Workflow

The following diagram outlines the critical decision-making process for planning an experiment with 1-

Azidooctane:
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Start: Plan Experiment
with 1-Azidooctane

Check Stability Criteria
(C/N Ratio = 2.67, Rule of Six)

Perform Dry Run
(No Azide)

Execute Experiment
(With PPE, Small Quantities)

Click to download full resolution via product page

Experimental workflow for 1-Azidooctane use

Waste Disposal

e Collect all azide waste in a container designated solely for azide waste [1].
e Do not mix with other chemical waste streams.
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e Contact your institutional environmental health and safety (EHS) department for specific disposal
protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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